sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one

• CAS No.: 61259-65-2
• Molecular Formula: C8H7NaO2
• Molecular Weight: 158.13 g/mol
• IUPAC Name: sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one
• InChI: InChI=1S/C8H7O2.Na/c9-8-7-3-1-2-6(7)4-5-10-8;/h1-3H,4-5H2;/q-1;+1
• InChI Key: VWDQSKDXTQHSEF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C2=C1C=C[CH-]2.[Na+]

Description

Sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one is a chemical compound with the molecular formula C10H16O2. It is also known by other names such as cyclopenta[c]pyran-1(3H)-one, hexahydro-4,7-dimethyl-, and α-dihydronepetalactone

Preparation Methods

The synthesis of sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one involves several steps, typically starting with the cyclization of appropriate precursors. One common synthetic route involves the reaction of a suitable diene with a dienophile under controlled conditions to form the cyclopenta[c]pyran ring system . Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity. The specific reaction conditions, such as temperature, pressure, and solvent, can vary depending on the desired outcome and the scale of production .

Chemical Reactions Analysis

Sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or carboxylic acids, while reduction reactions can produce alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential biological activities, including antimicrobial and anti-inflammatory properties . In medicine, derivatives of this compound are being explored for their potential therapeutic effects. Additionally, in the industry, it is used in the production of fragrances and flavoring agents due to its unique aromatic properties .

Mechanism of Action

The mechanism of action of sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes . The exact molecular targets and pathways can vary depending on the specific application and the derivative of the compound being studied.

Comparison with Similar Compounds

Sodium;4,7-dihydro-3H-cyclopenta[c]pyran-7-id-1-one can be compared with other similar compounds, such as nepetalactone and dihydronepetalactone . These compounds share a similar cyclopenta[c]pyran structure but differ in their substituents and specific chemical properties. For instance, nepetalactone is known for its role in catnip and its effects on feline behavior, while dihydronepetalactone has been studied for its potential insect-repellent properties . The uniqueness of this compound lies in its specific substituents and the resulting chemical and biological activities.